Cas no 2092824-92-3 (N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide)

• Product Name: N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide
• CAS No: 2092824-92-3
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6402184
• PubChem ID: 121582000
• Update Time: 2025-05-26

N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2285377603
• 2092824-92-3
• N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide
• AKOS033849864
• EN300-7522246
• N-[(4-hydroxy-1,1-dioxothian-4-yl)methyl]prop-2-enamide

• Inchi： 1S/C9H15NO4S/c1-2-8(11)10-7-9(12)3-5-15(13,14)6-4-9/h2,12H,1,3-7H2,(H,10,11)
• InChI Key： GFZJCTVIHJYFDD-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC(C=C)=O)(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 91.8Ų

Additional information on N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide

Comprehensive Overview of N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide (CAS No. 2092824-92-3)

N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide, with the CAS number 2092824-92-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a sulfone group (1,1-dioxo-1lambda6-thian) and an acrylamide moiety (prop-2-enamide), making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a Michael acceptor due to the reactive alpha,beta-unsaturated carbonyl system, which enables covalent binding to biological nucleophiles.

In recent years, the demand for sulfone-containing compounds like 2092824-92-3 has surged, driven by their roles in kinase inhibition and proteolysis-targeting chimera (PROTAC) development. A 2023 study highlighted its utility in designing covalent inhibitors for oncology targets, aligning with the trending focus on precision medicine. The 4-hydroxy substituent further enhances its solubility, addressing a common challenge in drug formulation—a hot topic in AI-driven drug design forums.

Synthetic routes to N-[(4-hydroxy-1,1-dioxo-1lambda6-thian-4-yl)methyl]prop-2-enamide often involve thiane ring oxidation followed by acrylation, with yields optimized via microwave-assisted synthesis—a technique frequently searched in green chemistry databases. Its stability under physiological pH makes it suitable for in vivo studies, though storage at -20°C is recommended to prevent polymerization of the acrylamide group.

From an SEO perspective, queries like "sulfone acrylamide uses" or "CAS 2092824-92-3 solubility" reflect user interest in practical applications. Analytical data (e.g., HPLC purity >98%, characteristic NMR peaks at δ 5.8–6.5 ppm) are critical for researchers verifying compound identity—a frequent concern in peer-reviewed publications. Regulatory databases confirm its non-hazardous status, ensuring compliance with REACH and FDA guidelines for preclinical development.

Emerging trends link this compound to neurodegenerative disease research, particularly in modulating redox signaling pathways. Its dual functionality (hydrogen-bond donor/acceptor) also positions it as a candidate for cryo-EM ligand screening—a cutting-edge method dominating 2024 scientific discussions. Suppliers typically offer custom synthesis services, catering to the growing demand for tailored bioactive molecules in high-throughput screening platforms.